2-(2,4-Dichloro-phenyl)-2-fluoro-ethylamine hydrochloride

• IUPAC Name: 2-(2,4-dichlorophenyl)-2-fluoroethanamine;hydrochloride
• InChI: InChI=1S/C8H8Cl2FN.ClH/c9-5-1-2-6(7(10)3-5)8(11)4-12;/h1-3,8H,4,12H2;1H
• InChI Key: PBEKPQSMDQIZFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CN)F.Cl
• Molecular Formula: C8H9Cl3FN
• Molecular Weight: 244.5 g/mol
• CAS No.: 960053-41-2

Description

“2-(2,4-Dichloro-phenyl)-2-fluoro-ethylamine hydrochloride” is a chemical compound likely containing elements such as carbon, hydrogen, chlorine, and fluorine. It seems to be related to the class of compounds known as chlorinated phenols.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 2, 4-dichloroacetophenone can be synthesized through processes that include acylation, hydrolysis, washing, distillation, and crystallization.

Scientific Research Applications

Structural Insights and Conformational Studies

Research has delved into the structural aspects of fluorinated ethylamine derivatives, examining their conformations and vibrational spectra. For example, the structural motifs of 2-(2-fluoro-phenyl)-ethylamine conformers were investigated through vibronic and vibrational spectra, revealing five different conformers influenced by fluorination. This study aids in understanding the molecular flexibility and interaction potential of similar compounds, including 2-(2,4-Dichloro-phenyl)-2-fluoro-ethylamine hydrochloride (Mayorkas et al., 2016).

Synthetic Applications

The compound has been explored for its synthetic utility in creating novel molecules. For instance, the Gabriel-wise synthesis technique was employed to obtain high-purity derivatives of similar fluoroethylamine compounds, showcasing a method that could be applied to synthesize this compound and its derivatives for further research and potential applications (Zhang Guang-gui, 2009).

Potential Biological Activities

The research has extended to evaluating the biological activities of compounds structurally related to this compound. For instance, derivatives of dichloro-fluorophenyl compounds have been synthesized and assessed for their antimicrobial properties, providing a foundation for exploring the bioactive potential of this compound in similar contexts (Manivannan, 2020).

Antimicrobial and Antifungal Activities

Further studies have synthesized and characterized novel derivatives of fluorobenzothiazole amides, including those related to this compound, to assess their antimicrobial and antifungal activities. Such research demonstrates the compound's potential as a precursor for developing new antibacterial and antifungal agents (Pejchal et al., 2015).